Cas no 1005294-11-0 (N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,5-dimethoxybenzamide)

• Product Name: N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,5-dimethoxybenzamide
• CAS No: 1005294-11-0
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 872216
• Update Time: 2026-04-29

N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,5-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-2-carbonyl)-3,4-dihydro-2H-quinolin-7-yl]-3,5-dimethoxybenzamide
• N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,5-dimethoxybenzamide

Computed Properties

• Exact Mass: 406.152872g/mol
• Monoisotopic Mass: 406.152872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 406.4g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 81Ų

Additional information on N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,5-dimethoxybenzamide

Comprehensive Overview of N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,5-dimethoxybenzamide (CAS No. 1005294-11-0)

The compound N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,5-dimethoxybenzamide (CAS No. 1005294-11-0) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This molecule combines a furan-2-carbonyl moiety with a tetrahydroquinoline core, further modified by a 3,5-dimethoxybenzamide group. Such a combination makes it a subject of interest for researchers exploring novel drug candidates, particularly in areas like kinase inhibition and neurodegenerative disease treatment.

In recent years, the demand for specialized heterocyclic compounds like N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,5-dimethoxybenzamide has surged, driven by advancements in targeted drug discovery and precision medicine. Researchers frequently search for terms such as "furan derivatives in drug design" or "tetrahydroquinoline-based therapeutics," reflecting the growing curiosity around this compound's mechanism of action. Its CAS No. 1005294-11-0 is often referenced in patent filings and academic journals, underscoring its relevance in modern medicinal chemistry.

The structural complexity of N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,5-dimethoxybenzamide offers multiple sites for chemical modification, making it a versatile scaffold for structure-activity relationship (SAR) studies. This adaptability aligns with current trends in AI-driven drug discovery, where computational models predict optimal modifications to enhance bioavailability or target specificity. Searches for "benzamide derivatives in kinase inhibition" or "furan-carbonyl interactions" highlight the compound's potential in addressing unmet medical needs, such as resistant cancers or inflammatory disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 1005294-11-0 involves multi-step organic reactions, including amidation and cyclization processes. These methods are frequently optimized to improve yield and purity, topics often queried in search engines like "synthesis of tetrahydroquinoline amides" or "furan-carbonyl coupling techniques." The compound's 3,5-dimethoxybenzamide segment is particularly noteworthy, as similar motifs appear in FDA-approved drugs, suggesting potential for repurposing or derivative development.

Beyond its pharmaceutical applications, N-[1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-7-yl]-3,5-dimethoxybenzamide is studied for its physicochemical properties, such as solubility and stability under physiological conditions. Queries like "logP of furan-quinoline hybrids" or "metabolic pathways for dimethoxybenzamides" reflect the compound's role in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) profiling. Such data are critical for translational research, bridging the gap between lab-scale experiments and clinical trials.

In conclusion, CAS No. 1005294-11-0 represents a compelling case study in the intersection of medicinal chemistry and drug development. Its hybrid structure, combining furan, tetrahydroquinoline, and dimethoxybenzamide elements, positions it as a valuable tool for addressing contemporary challenges in therapeutic innovation. As research progresses, this compound may unlock new avenues for treating complex diseases, reinforcing its status as a molecule of high scientific and commercial interest.